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Compound of Interest

Compound Name: Heptyl heptanoate

Cat. No.: B1293521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of heptyl heptanoate, a fatty acid ester

with applications in the flavor, fragrance, and pharmaceutical industries. This document details

its chemical identity, physicochemical properties, synthesis, and analytical methods, with a

focus on information relevant to research and development.

Chemical Identity and Synonyms
Heptyl heptanoate is the ester formed from the condensation of heptanoic acid and heptan-1-

ol. Its fundamental details are summarized below.

Identifier Value

CAS Number 624-09-9[1]

Molecular Formula C14H28O2[1]

IUPAC Name heptyl heptanoate[2]

Molecular Weight 228.37 g/mol [1][2]

Heptyl heptanoate is also known by a variety of synonyms, which are crucial to recognize

when reviewing scientific literature and commercial product listings.

Common Synonyms:[3]
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Heptanoic acid, heptyl ester

Heptyl heptoate

Heptyl capronate

Physicochemical Properties
The physical and chemical properties of heptyl heptanoate are critical for its application in

various formulations. A summary of these properties is presented in the table below.

Property Value Source(s)

Appearance
Colorless, clear, oily liquid with

a green, fruity aroma
[3]

Boiling Point
276.00 to 277.00 °C @ 760.00

mm Hg
[2]

Melting Point -33.0 °C [2]

Density
0.859 to 0.865 g/cm³ @ 20.00

°C
[2]

Refractive Index 1.428 to 1.432 @ 20.00 °C [2]

Solubility
Insoluble in water; soluble in

ethanol and non-polar solvents
[2]

Vapor Pressure
0.005 mmHg @ 25.00 °C

(estimated)

Flash Point 248.00 °F (120.00 °C)

Experimental Protocols
Synthesis of Heptyl Heptanoate via Fischer
Esterification
The most common and straightforward method for synthesizing heptyl heptanoate is the

Fischer esterification of heptanoic acid with heptan-1-ol, using an acid catalyst. The following is
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a detailed, adaptable protocol.

Materials:

Heptanoic acid

Heptan-1-ol (n-heptyl alcohol)

Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

Toluene (for azeotropic removal of water, optional)

Diethyl ether

5% aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium chloride (brine) solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Dean-Stark apparatus (optional)

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, combine heptanoic acid and a molar excess of

heptan-1-ol (e.g., 1.5 to 3 equivalents). If using a Dean-Stark apparatus, add toluene as the

solvent.
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Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid or p-

toluenesulfonic acid (typically 1-5 mol% relative to the carboxylic acid) to the reaction

mixture.

Reflux: Attach a reflux condenser (and a Dean-Stark trap if used) and heat the mixture to

reflux. The reaction progress can be monitored by observing the collection of water in the

Dean-Stark trap or by techniques such as Thin-Layer Chromatography (TLC) or Gas

Chromatography (GC). The reaction is typically refluxed for several hours until the starting

material is consumed.[4][5]

Work-up:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and dilute with diethyl ether.

Wash the organic layer sequentially with water, 5% aqueous sodium bicarbonate solution

(to neutralize the acid catalyst; caution, CO₂ evolution), and finally with brine.[6]

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the filtrate using a rotary evaporator to remove the

solvent and excess heptan-1-ol.

Purification: The crude heptyl heptanoate can be further purified by vacuum distillation to

obtain the final product.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a highly effective method for confirming the identity and purity of heptyl heptanoate.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a split/splitless injector and a mass selective detector

(MSD).
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Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-

methylpolysiloxane column (e.g., DB-5ms or equivalent), with typical dimensions of 30 m x

0.25 mm ID, 0.25 µm film thickness.

Carrier Gas: Helium at a constant flow rate.

Injector Temperature: 250 °C.

Oven Temperature Program: Start at a suitable initial temperature (e.g., 70 °C), hold for a

few minutes, then ramp at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 280

°C) and hold.

MSD Conditions: Electron ionization (EI) at 70 eV, with a scan range of m/z 40-400.

Sample Preparation:

Dilute a small amount of the synthesized heptyl heptanoate in a suitable solvent, such as

hexane or ethyl acetate, to a concentration of approximately 1 mg/mL.

Data Analysis:

The identity of heptyl heptanoate is confirmed by comparing its retention time and mass

spectrum with that of a reference standard or a library spectrum (e.g., NIST).

Applications in Drug Development
Heptyl heptanoate's properties make it a candidate for several applications in the

pharmaceutical and cosmetic industries:

Flavoring and Fragrance Agent: Due to its fruity and green aroma, it can be used as a

flavoring agent in oral formulations or to mask unpleasant odors.[3]

Emollient and Skin-Conditioning Agent: Its oily nature and low volatility make it suitable as an

emollient in topical creams and ointments, where it can improve skin feel and act as a

vehicle for active pharmaceutical ingredients (APIs).[7]

Drug Delivery Systems: Heptyl heptanoate's lipid solubility has led to investigations into its

potential use in drug delivery systems, particularly for hydrophobic drugs.[7] It can act as a
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non-polar solvent for certain APIs, potentially enhancing their solubility and stability in a

formulation.

Visualizations
The following diagrams illustrate the key processes related to heptyl heptanoate.

Synthesis

Work-up Purification & Analysis

Heptanoic Acid +
Heptan-1-ol

Reflux with
Water Removal

 Add

H₂SO₄ or p-TsOH
 Add

Crude Heptyl Heptanoate Diethyl Ether
Extraction

Wash with NaHCO₃

and Brine Dry with MgSO₄
Solvent Removal

(Rotary Evaporation) Vacuum Distillation Pure Heptyl Heptanoate GC-MS Analysis

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and purification of heptyl heptanoate.
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Caption: Logical steps of the Fischer esterification mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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